molecular formula C8H7N3O B078485 4-Phenyl-1,2,5-oxadiazol-3-amine CAS No. 10349-14-1

4-Phenyl-1,2,5-oxadiazol-3-amine

Cat. No. B078485
CAS RN: 10349-14-1
M. Wt: 161.16 g/mol
InChI Key: APGIIVSHRRCAPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Phenyl-1,2,5-oxadiazol-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a heterocyclic compound that consists of an oxadiazole ring attached to a phenyl group. This compound exhibits a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and anticonvulsant properties. In

Scientific Research Applications

  • Anticancer Activity: A study focused on the synthesis and evaluation of anticancer activity of oxadiazole derivatives against various human cancer cell lines. These compounds showed good to moderate activity on all tested cell lines (Yakantham, Sreenivasulu, & Raju, 2019).

  • Photochemical Methodology: Research on the photochemical synthesis of perfluoroalkyl-1,2,4-oxadiazoles has been described, demonstrating a method to prepare 3-amino- and 3-(N-alkylamino)-5-perfluoroalkyl-1,2,4-oxadiazoles (Buscemi, Pace, & Vivona, 2000).

  • Photoinduced Molecular Rearrangements: A study explored the photochemistry of 1,2,4-oxadiazoles in the presence of nitrogen nucleophiles, leading to the formation of various heterocyclic compounds like 1,2,4-triazoles and indazoles (Buscemi, Vivona, & Caronna, 1996).

  • Reactivity in Ionic Liquids: This research investigated the kinetics of rearrangement reactions of oxadiazole derivatives in ionic liquids, finding enhanced reactivity compared to conventional solvents (D’Anna, Frenna, Noto, Pace, & Spinelli, 2005).

  • Synthesis and Crystal Structure: A study on the synthesis and crystal structure of N-substituted oxadiazole derivatives was conducted, contributing to the understanding of their structural properties (Xi Li-min, 2010).

  • Antifungal Evaluation: Research was conducted on the synthesis of oxadiazole derivatives with antifungal properties, demonstrating significant activity against various fungal pathogens (Nimbalkar, Tupe, Vázquez, Khan, Sangshetti, & Nikalje, 2016).

  • Structure Determination from Powder Diffraction Data: The crystal structures of oxadiazole compounds were determined, providing insights into their molecular arrangement (Emmerling, Reck, Kraus, Orgzall, & Schulz, 2008).

  • Antioxidant Activity: A synthesis study of oxadiazole derivatives was conducted, evaluating their antioxidant activity. Some compounds demonstrated significant radical scavenging properties (Kotaiah, Harikrishna, Nagaraju, & Rao, 2012).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-phenyl-1,2,5-oxadiazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O/c9-8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

APGIIVSHRRCAPU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NON=C2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30145877
Record name 4-Phenylfurazanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30145877
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

161.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

10349-14-1
Record name 4-Phenylfurazanamine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010349141
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-Phenylfurazanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30145877
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-phenyl-1,2,5-oxadiazol-3-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Phenyl-1,2,5-oxadiazol-3-amine
Reactant of Route 2
4-Phenyl-1,2,5-oxadiazol-3-amine
Reactant of Route 3
4-Phenyl-1,2,5-oxadiazol-3-amine
Reactant of Route 4
Reactant of Route 4
4-Phenyl-1,2,5-oxadiazol-3-amine
Reactant of Route 5
4-Phenyl-1,2,5-oxadiazol-3-amine
Reactant of Route 6
4-Phenyl-1,2,5-oxadiazol-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.